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Compound of Interest

Compound Name: Disodium edetate dihydrate

Cat. No.: B7815029 Get Quote

An In-depth Technical Guide to Disodium Edetate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of disodium edetate dihydrate, a

chelating agent with significant applications in research, pharmaceuticals, and clinical practice.

This document details its chemical properties, mechanisms of action, and established

experimental protocols, with a focus on its role in modulating cellular signaling pathways.

Core Properties of Disodium Edetate Dihydrate
Disodium edetate dihydrate, also known as (Ethylenedinitrilo)tetraacetic acid disodium salt

dihydrate or EDTA-Na₂, is a synthetic amino acid. Its fundamental chemical and physical

properties are summarized below.
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Property Value Citations

CAS Number 6381-92-6 [1][2][3]

Molecular Weight 372.24 g/mol [2][3]

Molecular Formula C₁₀H₁₄N₂Na₂O₈ · 2H₂O [2]

Appearance White, crystalline powder [2]

Solubility in Water 100 g/L (at 20 °C) [3]

Melting Point 252 °C (decomposes)

Mechanism of Action: Chelation and Its
Consequences
The primary mechanism of action of disodium edetate dihydrate is its ability to form stable,

water-soluble complexes with di- and trivalent metal ions, a process known as chelation. This

sequestration of metal ions is the basis for its wide range of applications.

Disodium edetate possesses six binding sites (the four carboxylate groups and the two

nitrogen atoms), allowing it to form strong coordinate bonds with metal ions, effectively

removing them from solution and preventing them from participating in chemical reactions. This

action has profound effects on various biological processes that are dependent on metal ions

as cofactors.

Applications in Drug Development and Research
Disodium edetate dihydrate is a versatile excipient and active agent in the pharmaceutical

industry.

Stabilizer in Pharmaceutical Formulations: It is widely used to enhance the stability and

shelf-life of pharmaceutical products by chelating trace metal ions that can catalyze oxidative

degradation of active pharmaceutical ingredients (APIs). This is particularly crucial in

injectable and ophthalmic preparations to maintain clarity and prevent precipitation.
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Chelation Therapy: Clinically, it is used in chelation therapy to treat heavy metal poisoning,

such as lead toxicity. The administered disodium edetate binds with heavy metals in the

bloodstream, forming a stable complex that is then excreted by the kidneys.

Anticoagulant: In vitro, it acts as an anticoagulant by chelating calcium ions, which are

essential for the blood coagulation cascade. This property is utilized in blood collection tubes

for hematological studies.

Research Tool: In the laboratory, it is used to inhibit metal-dependent enzymes, such as

metalloproteinases, to study their roles in physiological and pathological processes.

Experimental Protocols
Preparation and Standardization of 0.1 M Disodium
Edetate Solution
This protocol is fundamental for applications requiring a standardized solution of disodium

edetate.

Preparation:

Weigh accurately 37.224 g of disodium edetate dihydrate.

Dissolve the weighed substance in a sufficient volume of distilled water in a 1000 mL

volumetric flask.

Make up the volume to 1000 mL with distilled water and mix thoroughly.

Standardization:

Accurately weigh approximately 200 mg of primary standard grade calcium carbonate,

previously dried at 110°C for 2 hours.

Transfer the calcium carbonate to a 400 mL beaker and add 10 mL of water to form a slurry.

Cover the beaker with a watch glass and carefully add 2 mL of dilute hydrochloric acid to

dissolve the calcium carbonate.
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Rinse the watch glass and the sides of the beaker with distilled water and dilute the solution

to about 100 mL.

While stirring, add approximately 30 mL of the prepared disodium edetate solution from a

burette.

Add 15 mL of sodium hydroxide TS and 300 mg of hydroxynaphthol blue indicator.

Continue the titration with the disodium edetate solution until a blue endpoint is reached.

The molarity of the disodium edetate solution can be calculated based on the weight of

calcium carbonate used.

Protocol for Chelation Therapy in Clinical Trials (Based
on TACT)
The Trial to Assess Chelation Therapy (TACT) provides a well-documented protocol for the

intravenous administration of a disodium edetate-based solution.

Infusion Composition: A typical 500 mL infusion solution contains:

3 g of disodium edetate

7 g of ascorbic acid

B vitamins

Electrolytes

Procaine

Heparin

Administration:

The solution is administered intravenously over a period of several hours.
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Patients typically receive a series of infusions, for example, 40 infusions administered weekly

for 30 weeks, followed by 10 infusions spaced further apart.

Patient Monitoring:

Renal function (serum creatinine) should be monitored before and during the course of

therapy.

Serum electrolyte levels, particularly calcium, should be monitored.

Signaling Pathways Modulated by Disodium Edetate
Dihydrate
The chelation of metal ions by disodium edetate dihydrate can significantly impact cellular

signaling pathways that are dependent on these ions.

Inhibition of Metalloproteinase Signaling
Many enzymes, known as metalloproteinases, require a metal ion, often zinc (Zn²⁺), for their

catalytic activity. Matrix metalloproteinases (MMPs) are a key family of such enzymes involved

in the degradation of the extracellular matrix (ECM). By chelating Zn²⁺, disodium edetate can

inhibit MMP activity, thereby affecting processes like cell migration, invasion, and tissue

remodeling. This has implications in cancer research, where MMPs are often upregulated.
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Inhibition of Matrix Metalloproteinase (MMP) Activity.
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Disruption of Zinc-Finger Transcription Factor Function
Zinc-finger motifs are common structural domains in transcription factors that require zinc ions

to maintain their three-dimensional structure, which is essential for DNA binding. By removing

zinc, disodium edetate can denature these proteins, leading to a loss of their ability to regulate

gene expression. This can have widespread effects on cellular function.
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Disruption of Zinc-Finger Transcription Factor Function.

Modulation of Calcium Signaling
Calcium ions (Ca²⁺) are critical second messengers in a multitude of cellular signaling

pathways. Disodium edetate can lower extracellular calcium concentrations, which can disrupt

signaling cascades that rely on calcium influx into the cell. This can affect processes such as

neurotransmission, muscle contraction, and cell proliferation. A significant decrease in

extracellular calcium can also trigger apoptosis (programmed cell death) in some cell types.
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Modulation of Calcium-Dependent Signaling.

Conclusion
Disodium edetate dihydrate is a powerful chelating agent with diverse and significant

applications in drug development, clinical medicine, and basic research. Its ability to sequester

metal ions provides a mechanism to stabilize pharmaceutical formulations, treat heavy metal

toxicity, and probe the function of metal-dependent biological processes. Understanding its

impact on cellular signaling pathways is crucial for harnessing its therapeutic potential and for

the informed design of future research and clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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